Cas no 395645-41-7 (4-Formylnicotinic acid)

4-Formylnicotinic acid Properties

Names and Identifiers

• 4-Formylnicotinic acid
• 3-Pyridinecarboxylic acid, 4-formyl- (9CI)
• 3-Pyridinecarboxylicacid, 4-formyl-
• 4-formylpyridine-3-carboxylic acid
• DTXSID90654692
• SCHEMBL10526340
• VQA64541
• 4-Formylpyridine-3-carboxylic acid
• P18750
• CS-0050845
• 4-Formylnicotinicacid
• 3-pyridinecarboxylic acid,4-formyl-
• AKOS005207306
• EN300-150835
• 395645-41-7
• SB52867
• DB-367807
• +Expand

• MDL： MFCD09863967
• InChIKey： IZBZXXIISIPCHN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO3/c9-4-5-1-2-8-3-6(5)7(10)11/h1-4H,(H,10,11)
• SMILES： C1=C(C=O)C(=CN=C1)C(=O)O

Computed Properties

• Exact Mass: 151.02695
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.026943022g/mol
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26